1-nitro-6-azabenzo(a)pyrene N-oxide
1-nitro-6-azabenzo(a)pyrene N-oxide
Brand Name:
Vulcanchem
CAS No.:
138835-33-3
VCID:
VC0134999
InChI:
InChI=1S/C19H10N2O3/c22-20-15-4-2-1-3-12(15)13-7-8-14-16(21(23)24)9-5-11-6-10-17(20)19(13)18(11)14/h1-10H
SMILES:
C1=CC=C2C(=C1)C3=C4C(=[N+]2[O-])C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3
Molecular Formula:
C19H10N2O3
Molecular Weight:
314.3 g/mol
1-nitro-6-azabenzo(a)pyrene N-oxide
CAS No.: 138835-33-3
Main Products
VCID: VC0134999
Molecular Formula: C19H10N2O3
Molecular Weight: 314.3 g/mol
| CAS No. | 138835-33-3 |
|---|---|
| Product Name | 1-nitro-6-azabenzo(a)pyrene N-oxide |
| Molecular Formula | C19H10N2O3 |
| Molecular Weight | 314.3 g/mol |
| IUPAC Name | 15-nitro-8-oxido-8-azoniapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene |
| Standard InChI | InChI=1S/C19H10N2O3/c22-20-15-4-2-1-3-12(15)13-7-8-14-16(21(23)24)9-5-11-6-10-17(20)19(13)18(11)14/h1-10H |
| Standard InChIKey | VPZIZDPGGWCVSW-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C4C(=[N+]2[O-])C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3 |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C4C(=[N+]2[O-])C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3 |
| Synonyms | 1-nitro-6-azabenzo(a)pyrene N-oxide 1-nitro-azaBaP N-oxide |
| PubChem Compound | 126399 |
| Last Modified | Nov 11 2021 |
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